Cas no 898776-20-0 (4'-Pyrrolidinomethyl-2-thiomethylbenzophenone)

• Product Name: 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone
• CAS No: 898776-20-0
• MF: C₁₉H₂₁NOS
• MW: 311.441143751144
• MDL: MFCD03841508
• CID: 871646
• PubChem ID: 24724341
• Update Time: 2025-10-24

4'-Pyrrolidinomethyl-2-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (2-methylsulfanylphenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 4'-PYRROLIDINOMETHYL-2-THIOMETHYLBENZOPHENONE
• 898776-20-0
• [2-(Methylsulfanyl)phenyl]{4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• MFCD03841508
• AKOS016019734
• 4'-PYRROLIDINOMETHYL-2-THIOMETHYLBENZOPHENONE,97%
• DTXSID80642740
• 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone

• MDL： MFCD03841508
• Inchi： 1S/C19H21NOS/c1-22-18-7-3-2-6-17(18)19(21)16-10-8-15(9-11-16)14-20-12-4-5-13-20/h2-3,6-11H,4-5,12-14H2,1H3
• InChI Key： ABWADQZUAXNBDD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 311.13400
• Monoisotopic Mass: 311.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.17320

Additional information on 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone

Recent Advances in the Study of 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone (CAS: 898776-20-0)

The compound 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone (CAS: 898776-20-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the pyrrolidinomethyl and thiomethyl groups, make it a versatile scaffold for the development of inhibitors targeting various enzymes and receptors. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to efficiently produce derivatives of this compound for further biological evaluation.

In vitro and in vivo studies have demonstrated that 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone exhibits promising activity against several disease targets. For instance, a recent publication in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibitory effects on specific kinases involved in cancer progression. The study utilized high-throughput screening and molecular docking techniques to elucidate the binding interactions between the compound and its target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

Another significant area of research involves the application of 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone in neurodegenerative diseases. Preliminary findings suggest that certain analogs of this compound can modulate the activity of enzymes implicated in the pathogenesis of Alzheimer's disease. These results, published in ACS Chemical Neuroscience, highlight the potential of this scaffold for developing neuroprotective agents. Further studies are underway to explore its efficacy in animal models and to assess its pharmacokinetic properties.

The safety and toxicity profile of 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone have also been investigated in recent preclinical studies. Data from these studies indicate that the compound has a favorable toxicity profile at therapeutic doses, with minimal off-target effects. However, researchers emphasize the need for additional toxicological evaluations to ensure its suitability for clinical development. Regulatory considerations, such as compliance with Good Laboratory Practice (GLP) standards, are being addressed to facilitate future translational research.

In conclusion, 4'-Pyrrolidinomethyl-2-thiomethylbenzophenone (CAS: 898776-20-0) represents a promising candidate for further investigation in drug discovery and development. Its versatile chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline. Collaborative efforts between academia and industry will be essential to fully realize its therapeutic potential.